7-hydroxy-4-[(quinolin-8-ylsulfanyl)methyl]-2H-chromen-2-one

• Molecular Formula: C19H13NO3S
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 7-hydroxy-4-(quinolin-8-ylsulfanylmethyl)chromen-2-one
• InChI: InChI=1S/C19H13NO3S/c21-14-6-7-15-13(9-18(22)23-16(15)10-14)11-24-17-5-1-3-12-4-2-8-20-19(12)17/h1-10,21H,11H2
• InChI Key: ULURHEDSRMYLGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)SCC3=CC(=O)OC4=C3C=CC(=C4)O)N=CC=C2

Description

7-HYDROXY-4-[(8-QUINOLYLSULFANYL)METHYL]-2H-CHROMEN-2-ONE is a complex organic compound that belongs to the class of coumarin derivatives. Coumarins are a large family of compounds known for their diverse biological activities and applications in various fields such as medicine, biology, and chemistry. This particular compound features a unique structure that combines a hydroxy group, a quinolylsulfanyl group, and a chromenone core, making it a subject of interest for researchers.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-HYDROXY-4-[(8-QUINOLYLSULFANYL)METHYL]-2H-CHROMEN-2-ONE can be achieved through several synthetic routes. One common method involves the Pechmann condensation reaction, where resorcinol reacts with ethyl acetoacetate in the presence of a strong acid catalyst to form the coumarin core .

Industrial Production Methods

For industrial production, the synthesis process can be scaled up by optimizing reaction conditions such as temperature, pressure, and catalyst concentration. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the desired product .

Chemical Reactions Analysis

Types of Reactions

7-HYDROXY-4-[(8-QUINOLYLSULFANYL)METHYL]-2H-CHROMEN-2-ONE undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a carbonyl group.

Reduction: The quinolylsulfanyl group can be reduced to a thiol group.

Substitution: The hydroxy group can participate in nucleophilic substitution reactions to form ethers or esters.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides are used under basic or acidic conditions.

Major Products

Oxidation: Formation of a chromone derivative.

Reduction: Formation of a thiol-substituted coumarin.

Substitution: Formation of various ether or ester derivatives.

Scientific Research Applications

7-HYDROXY-4-[(8-QUINOLYLSULFANYL)METHYL]-2H-CHROMEN-2-ONE has several scientific research applications:

Chemistry: Used as a fluorescent probe due to its strong fluorescence properties.

Biology: Studied for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Investigated for its anticancer, antibacterial, and antiviral activities.

Industry: Utilized in the development of dyes and optical materials.

Mechanism of Action

The mechanism of action of 7-HYDROXY-4-[(8-QUINOLYLSULFANYL)METHYL]-2H-CHROMEN-2-ONE involves its interaction with specific molecular targets. The hydroxy group can form hydrogen bonds with biological macromolecules, while the quinolylsulfanyl group can interact with enzyme active sites, leading to inhibition of enzyme activity. The chromenone core contributes to the compound’s fluorescence properties, making it useful in imaging and diagnostic applications .

Comparison with Similar Compounds

Similar Compounds

7-HYDROXY-4-METHYL-2H-CHROMEN-2-ONE: Known for its use as a choleretic drug.

7-HYDROXY-4-PROPYL-2H-CHROMEN-2-ONE: Exhibits antimicrobial and antioxidant activities.

7-HYDROXY-4-ISOPROPYL-2H-CHROMEN-2-ONE: Studied for its anticancer properties.

Uniqueness

7-HYDROXY-4-[(8-QUINOLYLSULFANYL)METHYL]-2H-CHROMEN-2-ONE is unique due to the presence of the quinolylsulfanyl group, which imparts distinct biological activities and enhances its potential as a multifunctional compound in various research fields .